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Cat. No.: B1582990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the synthesis of gold nanoparticles

(AuNPs) stabilized with ditetradecylamine (DDA). Ditetradecylamine, a secondary amine

with two fourteen-carbon alkyl chains, serves as a capping agent to control the size, stability,

and solubility of the nanoparticles, particularly in nonpolar organic solvents. The lipophilic

nature of the DDA shell makes these nanoparticles suitable for applications requiring

dispersion in organic media, such as catalysis in organic phases, incorporation into polymer

composites, and as intermediates for further functionalization in non-aqueous environments.

Mechanism of Stabilization
Ditetradecylamine stabilizes gold nanoparticles through the coordination of the lone pair of

electrons on the nitrogen atom to the surface of the gold nanocrystal. The two long tetradecyl

chains then extend into the surrounding solvent, creating a steric barrier that prevents the

nanoparticles from aggregating. This steric hindrance is crucial for maintaining the colloidal

stability and controlling the growth of the nanoparticles during synthesis.

Experimental Protocols
This protocol is adapted from established methods for the synthesis of gold nanoparticles using

long-chain alkylamine capping agents.
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Materials and Reagents
Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Ditetradecylamine (DDA)

Toluene (anhydrous)

Sodium borohydride (NaBH₄)

Methanol

Ethanol

Deionized water (18.2 MΩ·cm)

Equipment
Round-bottom flasks

Magnetic stirrer and stir bars

Condenser

Heating mantle or oil bath

Separatory funnel

Centrifuge and centrifuge tubes

Ultrasonic bath

UV-Vis spectrophotometer

Transmission Electron Microscope (TEM)

Dynamic Light Scattering (DLS) instrument
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Synthesis of Ditetradecylamine-Stabilized Gold
Nanoparticles (DDA-AuNPs)
This procedure utilizes a two-phase (Brust-Schiffrin) method to synthesize DDA-stabilized gold

nanoparticles.

1. Preparation of Solutions:

Gold Precursor Solution: Prepare a 30 mM solution of HAuCl₄·3H₂O in deionized water.

DDA Solution: Prepare a 50 mM solution of ditetradecylamine in toluene.

Reducing Agent Solution: Prepare a fresh 0.4 M solution of NaBH₄ in ice-cold deionized

water immediately before use.

2. Phase Transfer of Gold Ions:

In a 100 mL round-bottom flask, combine 30 mL of the DDA/toluene solution with 10 mL of

the HAuCl₄ aqueous solution.

Stir the biphasic mixture vigorously for 30 minutes. The tetrachloroaurate ions will transfer

from the aqueous phase to the organic phase, which will be indicated by the aqueous phase

becoming colorless and the organic phase turning orange-red.

Transfer the mixture to a separatory funnel and allow the layers to separate. Discard the

lower aqueous phase.

3. Reduction and Nanoparticle Formation:

Return the organic phase containing the gold-DDA complex to a round-bottom flask and

place it in an ice bath on a magnetic stirrer.

While stirring vigorously, add the freshly prepared ice-cold NaBH₄ solution dropwise to the

organic phase.

The solution will rapidly change color to a deep ruby red or dark brown, indicating the

formation of gold nanoparticles.
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Continue stirring the reaction mixture for at least 4 hours to ensure complete reduction and

stabilization.

4. Purification of DDA-AuNPs:

After the reaction is complete, transfer the solution to a separatory funnel and wash the

organic phase three times with deionized water to remove any remaining reducing agent and

other water-soluble byproducts.

Transfer the organic phase to a centrifuge tube.

Add an excess of methanol or ethanol (a non-solvent for the nanoparticles) to induce

precipitation of the DDA-AuNPs.

Centrifuge the mixture at 8000 rpm for 15 minutes. A dark precipitate of nanoparticles should

form at the bottom of the tube.

Discard the supernatant and re-disperse the nanoparticle pellet in a small volume of toluene.

Repeat the precipitation and redispersion steps at least two more times to ensure high purity.

Finally, disperse the purified DDA-AuNPs in fresh toluene for storage and characterization.

Characterization of DDA-AuNPs
1. UV-Visible Spectroscopy:

Dilute a small aliquot of the DDA-AuNP solution in toluene.

Record the UV-Vis absorption spectrum from 400 nm to 700 nm.

The presence of a surface plasmon resonance (SPR) peak, typically between 520-540 nm

for spherical gold nanoparticles, confirms their formation.

2. Transmission Electron Microscopy (TEM):

Deposit a drop of the dilute DDA-AuNP solution onto a carbon-coated copper grid and allow

the solvent to evaporate completely.
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Image the nanoparticles using a TEM to determine their size, shape, and size distribution.

3. Dynamic Light Scattering (DLS):

Use DLS to measure the hydrodynamic diameter and polydispersity index (PDI) of the

nanoparticles in solution. This provides information on their aggregation state.

Quantitative Data Summary
The following table summarizes the expected characterization data for DDA-stabilized gold

nanoparticles synthesized by the described protocol.

Parameter Typical Value
Characterization
Technique

Hydrodynamic Diameter (Z-

average)
5 - 15 nm

Dynamic Light Scattering

(DLS)

Polydispersity Index (PDI) < 0.3
Dynamic Light Scattering

(DLS)

Core Diameter (TEM) 4 - 12 nm
Transmission Electron

Microscopy (TEM)

Surface Plasmon Resonance

(λmax)
520 - 540 nm UV-Vis Spectroscopy

Zeta Potential
Not applicable (in non-polar

solvent)
-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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